Cas no 58940-86-6 (Acetamide, N-bicyclo[3.3.1]non-1-yl-)

Acetamide, N-bicyclo[3.3.1]non-1-yl- structure
58940-86-6 structure
Product Name:Acetamide, N-bicyclo[3.3.1]non-1-yl-
CAS No:58940-86-6
MF:C11H19NO
MW:181.274663209915
CID:340402
PubChem ID:3630419
Update Time:2025-04-19

Acetamide, N-bicyclo[3.3.1]non-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-bicyclo[3.3.1]non-1-yl-
    • N-(5-bicyclo[3.3.1]nonanyl)acetamide
    • SCHEMBL13977175
    • 58940-86-6
    • AKOS016027707
    • DTXSID20394473
    • Inchi: 1S/C11H19NO/c1-9(13)12-11-6-2-4-10(8-11)5-3-7-11/h10H,2-8H2,1H3,(H,12,13)
    • InChI Key: MPXYPIYPFNSCEA-UHFFFAOYSA-N
    • SMILES: O=C(C)NC12CCCC(CCC1)C2

Computed Properties

  • Exact Mass: 181.14677
  • Monoisotopic Mass: 181.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

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